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Compound of Interest

Compound Name: Desmethylmebeverine alcohol
CAS No.: 155172-67-1
Cat. No.: B1662888
Get Quote
. J

Protocol ID: AN-MEB-MET-04 | Version: 2.1]1]
Executive Summary & Application Scope

Target Molecule: O-Desmethyl Mebeverine Alcohol (Metabolite B)[1] CAS: 155172-67-1 IUPAC:
4-{ethyl[1-(4-hydroxyphenyl)propan-2-ylJamino}butan-1-ol Role: Primary Phase | metabolite of
Mebeverine (antispasmodic).[1][2]

This application note details the high-purity synthesis of O-Desmethyl Mebeverine Alcohol, a
critical reference standard for pharmacokinetic (PK) profiling and forensic toxicology.
Mebeverine undergoes rapid ester hydrolysis to Mebeverine Alcohol, followed by O-
demethylation to the target compound. Because the phenolic hydroxyl group introduces regio-
selectivity challenges during synthesis, this protocol utilizes a Benzyl-Protection Strategy.[1]
This ensures N-alkylation specificity over O-alkylation, guaranteeing a reference standard
exceeding 99.5% purity suitable for LC-MS/MS calibration.[1]

Metabolic Context & Retrosynthetic Logic
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Understanding the biological origin of the target dictates the synthetic requirements. In vivo,
Mebeverine is rarely detected; the "Alcohol" metabolites are the primary markers.[3]

Metabolic Pathway Visualization

The following diagram illustrates the degradation of Mebeverine into the target reference

standard.
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Figure 1: Metabolic cascade showing the formation of O-Desmethyl Mebeverine Alcohol.[1]

Strategic Synthesis Design

Direct alkylation of 4-hydroxy-N-ethylamphetamine is risky due to the competing nucleophilicity
of the phenoxide anion (O-alkylation) versus the secondary amine (N-alkylation).[1] To mitigate

this, we employ a Protection-Deprotection Strategy:
e Precursor Selection: Start with 4-Methoxyphenylacetone (P2P derivative).[1]
o Demethylation (Early Stage): Convert to phenol early, then protect as Benzyl ether.

o Why? Late-stage demethylation (e.g., using BBr3) on the final amino-alcohol can lead to
bromination of the primary alcohol or complex salt formation.[1]

e Reductive Amination: Install the ethyl group.

o Convergent N-Alkylation: Attach the butanol chain.
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» Global Deprotection: Simultaneous removal of protecting groups.

Detailed Synthesis Protocol

Phase 1: Preparation of the Protected Core (Intermediate
A)

Objective: Synthesize N-ethyl-1-(4-(benzyloxy)phenyl)propan-2-amine.
Reagents:

e 4-Hydroxyphenylacetone (commercially available or via oxidation of 4-hydroxy-alpha-
methylstyrene).[1]

e Benzyl bromide (BnBr).

o Ethylamine (70% aq. or 2M in THF).

e Sodium Triacetoxyborohydride (STAB).
Workflow:

e Protection: Dissolve 4-Hydroxyphenylacetone (1 eq) in Acetone. Add K2CO3 (2 eq) and
Benzyl bromide (1.1 eq). Reflux for 4 hours. Filter and concentrate to yield 4-
(Benzyloxy)phenylacetone.[1]

» Reductive Amination:
o Dissolve 4-(Benzyloxy)phenylacetone (10 mmol) in DCE (Dichloroethane).
o Add Ethylamine (12 mmol) and Acetic Acid (1 eq). Stir for 30 min.
o Add STAB (15 mmol) portion-wise at 0°C. Warm to RT and stir overnight.
o Workup: Quench with sat. NaHCO3. Extract with DCM. Dry (MgS0O4) and concentrate.[1]

 Purification: Flash chromatography (MeOH/DCM) to yield Intermediate A.
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Phase 2: N-Alkylation & Chain Extension (Intermediate
B)

Objective: Attach the hydroxybutyl chain without O-alkylation.

Reagents:

Intermediate A (from Phase 1).

4-Chlorobutyl acetate (Protected alcohol prevents side reactions).[1]

Potassium lodide (KI) - Catalyst.[1]

Diisopropylethylamine (DIPEA).

Acetonitrile (ACN).

Workflow:

e Dissolve Intermediate A (1 eq) in anhydrous ACN.

o Add 4-Chlorobutyl acetate (1.2 eq), Kl (0.5 eq), and DIPEA (2 eq).

o Reflux at 80°C for 24-48 hours. Monitor by TLC/LC-MS for disappearance of secondary
amine.[1]

o Workup: Evaporate solvent. Partition between EtOAc and Water.[4]

o Result: This yields the Benzyl-protected, Acetate-protected precursor.[1]

Phase 3: Global Deprotection & Isolation[1]

Objective: Remove Benzyl (ether) and Acetyl (ester) groups to yield the final Reference
Standard.

Workflow:

o Hydrolysis (Acetate removal): Dissolve intermediate in MeOH/Water (4:1). Add LiOH (3 eq).
[1] Stir at RT for 2 hours.
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o Check: LC-MS should show loss of 42 Da (Acetyl).[1]

o Hydrogenolysis (Benzyl removal):

[e]

Acidify the solution slightly with HCI (to form the salt).

o

Add 10% Pd/C catalyst (10 wt%).

[¢]

Stir under H2 atmosphere (balloon pressure) for 12 hours.

[¢]

Mechanism:[1][2][5][6] Cleaves the Benzyl ether to regenerate the Phenol.
» Final Purification: Filter catalyst over Celite. Concentrate filtrate.

o Crystallization: Recrystallize from Isopropanol/Ether or convert to Hydrochloride salt for
stability.

Visualization of Synthesis Workflow
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Figure 2: Step-by-step synthetic pathway ensuring regioselectivity.
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Analytical Validation (QC)

To certify this compound as a Reference Standard, it must pass the following criteria.

o i»ation [

Parameter Specification Method

Appearance White to off-white solid Visual

Purity > 99.0% HPLC-UV (210/280 nm)
Mass Spec [M+H]+ = 252.36 m/z LC-MS/MS (ESI+)

1H NMR Consistent with structure 500 MHz DMSO-d6
Solubility Soluble in MeOH, DMSO Visual

Diagnostic NMR Signals (Expected)

e Phenolic OH: Broad singlet ~9.2 ppm (Disappears with D20).

para-substituted phenol).

Chiral Center (Methine): Multiplet at ~2.9 ppm.

Butanol Chain: Triplet at ~3.4 ppm (CH2-OH).[1]

Handling & Stability

Aromatic Protons: Two doublets (AA'BB' system) at ~7.0 and ~6.7 ppm (characteristic of

N-Ethyl Group: Triplet (~1.0 ppm) and Quartet (~2.6 ppm).[1]

» Storage: Store at -20°C under Argon. The free base is prone to oxidation (quinone

formation); the Hydrochloride salt is preferred for long-term storage.[1]

o Safety: The intermediate amines are potential irritants. The final product is a

pharmacologically active metabolite; handle with standard PPE in a fume hood.
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Disclaimer: This protocol is for research and development purposes only. Synthesis of
pharmacologically active compounds should be performed by qualified chemists in accordance
with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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